Supprescin A
Supprescin A
Brand Name:
Vulcanchem
CAS No.:
143896-40-6
VCID:
VC21083608
InChI:
InChI=1S/C16H28N4O11/c1-6(23)20-11-13(26)12(25)9(4-22)30-16(11)29-5-8(18)15(28)31-10(24)2-19-14(27)7(17)3-21/h7-9,11-13,16,21-22,25-26H,2-5,17-18H2,1H3,(H,19,27)(H,20,23)/t7-,8-,9+,11+,12-,13+,16-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1OCC(C(=O)OC(=O)CNC(=O)C(CO)N)N)CO)O)O
Molecular Formula:
C16H28N4O11
Molecular Weight:
452.41 g/mol
Supprescin A
CAS No.: 143896-40-6
Cat. No.: VC21083608
Molecular Formula: C16H28N4O11
Molecular Weight: 452.41 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143896-40-6 |
|---|---|
| Molecular Formula | C16H28N4O11 |
| Molecular Weight | 452.41 g/mol |
| IUPAC Name | [2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]acetyl] (2S)-3-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminopropanoate |
| Standard InChI | InChI=1S/C16H28N4O11/c1-6(23)20-11-13(26)12(25)9(4-22)30-16(11)29-5-8(18)15(28)31-10(24)2-19-14(27)7(17)3-21/h7-9,11-13,16,21-22,25-26H,2-5,17-18H2,1H3,(H,19,27)(H,20,23)/t7-,8-,9+,11+,12-,13+,16-/m0/s1 |
| Standard InChI Key | UOOOFBAWVAQTJK-VSSKVTDTSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1OC[C@@H](C(=O)OC(=O)CNC(=O)[C@H](CO)N)N)CO)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1OCC(C(=O)OC(=O)CNC(=O)C(CO)N)N)CO)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OCC(C(=O)OC(=O)CNC(=O)C(CO)N)N)CO)O)O |
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